Cas no 2138534-69-5 (1-5-(difluoromethyl)-1,2-oxazol-3-ylethan-1-one)

• Product Name: 1-5-(difluoromethyl)-1,2-oxazol-3-ylethan-1-one
• CAS No: 2138534-69-5
• MF: C₆H₅F₂NO₂
• MW: 161.106208562851
• CID: 4641288
• PubChem ID: 132353700
• Update Time: 2025-05-20

1-5-(difluoromethyl)-1,2-oxazol-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-(difluoromethyl)-3-isoxazolyl]-
• 1-[5-(difluoromethyl)-1,2-oxazol-3-yl]ethan-1-one
• 1-5-(difluoromethyl)-1,2-oxazol-3-ylethan-1-one

• Inchi： 1S/C6H5F2NO2/c1-3(10)4-2-5(6(7)8)11-9-4/h2,6H,1H3
• InChI Key： IVLCVYNOIRDESI-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=C(C(F)F)ON=1)C

Additional information on 1-5-(difluoromethyl)-1,2-oxazol-3-ylethan-1-one

Comprehensive Overview of 1-[5-(Difluoromethyl)-1,2-oxazol-3-yl]ethan-1-one (CAS No. 2138534-69-5)

In the realm of organic chemistry and pharmaceutical research, 1-[5-(Difluoromethyl)-1,2-oxazol-3-yl]ethan-1-one (CAS No. 2138534-69-5) has emerged as a compound of significant interest. This molecule, characterized by its unique difluoromethyl and oxazole moieties, plays a pivotal role in the development of novel therapeutic agents and agrochemicals. Its structural features make it a valuable intermediate in synthetic chemistry, particularly in the design of heterocyclic compounds with enhanced bioactivity.

The growing demand for fluorinated compounds in drug discovery has placed 1-[5-(Difluoromethyl)-1,2-oxazol-3-yl]ethan-1-one under the spotlight. Fluorination is a key strategy in medicinal chemistry, as it often improves metabolic stability, bioavailability, and binding affinity. Researchers are increasingly exploring this compound for its potential applications in central nervous system (CNS) therapeutics, anti-inflammatory agents, and antimicrobial formulations. Its versatility aligns with current trends in precision medicine and targeted drug delivery.

From a synthetic perspective, the oxazole ring in 1-[5-(Difluoromethyl)-1,2-oxazol-3-yl]ethan-1-one offers a robust platform for further functionalization. This heterocycle is known for its stability and ability to participate in diverse chemical reactions, making it a favorite among chemists working on structure-activity relationship (SAR) studies. The incorporation of the difluoromethyl group further enhances the compound's utility, as this moiety is often used to modulate electronic properties and lipophilicity.

In the context of green chemistry, the synthesis and application of 1-[5-(Difluoromethyl)-1,2-oxazol-3-yl]ethan-1-one are being optimized to reduce environmental impact. Researchers are investigating catalytic methods and solvent-free reactions to improve the sustainability of its production. This aligns with the broader industry shift toward eco-friendly synthesis and reduced carbon footprint in chemical manufacturing.

The compound's relevance extends to the field of agrochemical innovation. Fluorinated heterocycles like 1-[5-(Difluoromethyl)-1,2-oxazol-3-yl]ethan-1-one are being explored for their potential in developing next-generation crop protection agents. Their ability to interact with biological targets in pests and pathogens makes them promising candidates for sustainable agriculture solutions. This is particularly timely, given the global focus on food security and climate-resilient farming practices.

Analytical characterization of 1-[5-(Difluoromethyl)-1,2-oxazol-3-yl]ethan-1-one involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods provide critical insights into the compound's purity, stability, and molecular interactions—key factors in its successful application across industries. The data generated from these analyses contribute to the growing body of knowledge on fluorinated heterocycles and their behavior in complex systems.

As the pharmaceutical industry continues to explore novel chemical entities, compounds like 1-[5-(Difluoromethyl)-1,2-oxazol-3-yl]ethan-1-one will likely play an increasingly important role. Its balanced combination of lipophilicity, metabolic stability, and structural diversity makes it a valuable building block for drug candidates targeting various disease pathways. Future research directions may focus on its incorporation into bioconjugates or prodrug systems to further enhance therapeutic potential.

In conclusion, 1-[5-(Difluoromethyl)-1,2-oxazol-3-yl]ethan-1-one (CAS No. 2138534-69-5) represents a fascinating intersection of medicinal chemistry, materials science, and sustainable technology. Its multifaceted applications and synthetic versatility position it as a compound worthy of continued investigation in both academic and industrial settings. As research progresses, we can anticipate new discoveries that will further elevate the importance of this remarkable molecule in addressing contemporary scientific challenges.